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Prepared by: Gemini, Senior Application Scientist

Introduction
S-Methyl butanethioate (CAS No. 2432-51-1), also known as methyl thiobutyrate, is a sulfur-

containing ester recognized for its distinct sensory characteristics.[1][2][3] It is utilized as a

flavor and fragrance agent.[2][3] As with any chemical intended for industrial and consumer

applications, a thorough understanding of its toxicological profile is essential for ensuring

human safety and regulatory compliance.

This technical guide provides a comprehensive review of the available toxicological data for S-
Methyl butanethioate. It is designed for researchers, toxicologists, and drug development

professionals, offering not only a summary of key findings but also insights into the

experimental rationale and methodologies underpinning these conclusions. The narrative

emphasizes the causality behind toxicological assessments, aligning with the principles of

Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).
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Physicochemical Properties and Initial Hazard
Identification
Before delving into specific toxicological endpoints, it is crucial to understand the substance's

basic properties and the initial hazard classification derived from them. S-Methyl
butanethioate is a flammable liquid and vapor.[3] This physical hazard necessitates specific

handling and storage protocols to mitigate the risk of fire or explosion.

The initial hazard assessment, based on available data, classifies the substance as an irritant

to the skin, eyes, and respiratory system.[4] This information, often found in Safety Data Sheets

(SDS), serves as the first line of defense for safe handling and dictates the need for personal

protective equipment (PPE).

Acute Toxicity Assessment
Acute toxicity studies are designed to evaluate the adverse effects that may occur shortly after

the administration of a single dose of a substance. These studies are fundamental in

determining the intrinsic toxicity and help in classifying the substance for labeling and

packaging.

Available Data
A review of publicly available safety literature indicates that specific quantitative acute toxicity

data (e.g., LD50 values for oral and dermal routes, or an LC50 value for inhalation) for S-
Methyl butanethioate are not available.[4] Safety Data Sheets consistently report "No data

available" for these endpoints.

Endpoint Route Species Value
Classificati
on

Source

Acute Toxicity Oral N/A
No Data

Available
Not Classified

Acute Toxicity Dermal N/A
No Data

Available
Not Classified

Acute Toxicity Inhalation N/A
No Data

Available
Not Classified
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Causality and Standard Experimental Protocol
The absence of data does not imply safety. Instead, it indicates that specific tests may not have

been conducted or the results are not publicly disseminated. When such data is required,

regulatory bodies like the Organisation for Economic Co-operation and Development (OECD)

provide standardized guidelines. The OECD Acute Toxic Class Method (Guideline 423) is a

preferred method as it allows for hazard classification using a reduced number of animals

compared to historical LD50 tests.[5]

The core principle of OECD 423 is a stepwise procedure where a small group of animals

(typically three female rodents) is dosed at a defined starting level (e.g., 300 mg/kg or 2000

mg/kg for a limit test).[5] The outcome of this first step (mortality or survival) dictates the next

dose level, progressively mapping out the substance's toxicity.[5]

Protocol: OECD Guideline 423 - Acute Toxic Class Method[5]

Preliminary Considerations: Analyze all available information on the substance, including its

physicochemical properties and data on structurally related compounds, to select the

appropriate starting dose.[5]

Animal Selection: Use a single sex (typically females, as they are often slightly more

sensitive) of a standard rodent strain (e.g., Wistar rat).

Dosing and Observation: Administer the substance orally via gavage to a group of three

fasted animals. Observe the animals closely for the first few hours post-dosing and then

periodically for 14 days for signs of toxicity and mortality.[5]

Stepwise Procedure:

If mortality is observed at the starting dose, the next step involves dosing a new group of

three animals at a lower fixed dose level.

If no mortality is observed, the next step involves dosing a new group at a higher fixed

dose level.

Endpoint: The test is complete when a dose level that causes mortality is identified, or when

no mortality is seen at the highest dose level, allowing for classification of the substance

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


according to globally harmonized systems (GHS).

Workflow for Acute Oral Toxicity Assessment

Preparation

Stepwise Testing (OECD 423)

Outcome

Information Gathering
(Physicochemical properties, existing data)

Starting Dose Selection
(e.g., 300 or 2000 mg/kg)

Dose 3 Animals
(Starting Dose)

Observe for 14 Days
(Toxicity & Mortality)

Mortality?

Dose 3 New Animals
(Higher Dose)

 No

Dose 3 New Animals
(Lower Dose)

 Yes

Classify Substance
(Based on GHS Categories)

 Conclusive

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for the OECD 423 Acute Toxic Class Method.

Local Tolerance: Skin and Eye Irritation
Local tolerance testing evaluates the potential of a substance to cause reversible or irreversible

inflammatory changes at the site of application.

Available Data
S-Methyl butanethioate is classified as a skin and eye irritant.[4] Safety data sheets

consistently list hazard statements such as H315 ("Causes skin irritation") and H319 ("Causes

serious eye irritation"). This indicates that in standard tests, the substance induced effects

meeting the criteria for these classifications.

Endpoint Route Species Result
Classificati
on

Source

Skin Irritation Dermal N/A Irritant Category 2 [4]

Eye Irritation Ocular N/A
Serious

Irritant
Category 2A

Respiratory

Irritation
Inhalation N/A

May cause

irritation

STOT SE

Category 3
[4]

Causality and Standard Experimental Protocol
The classifications are typically based on results from tests following guidelines like OECD 404

(Acute Dermal Irritation/Corrosion) and OECD 405 (Acute Eye Irritation/Corrosion). The

underlying principle is to apply the substance to the relevant tissue (skin or eye of a rabbit,

historically) and score the resulting inflammatory reactions (erythema, edema, opacity) over

time. Increasingly, in vitro methods using reconstructed human epidermis or corneal models

are used to replace or reduce animal testing.

Protocol: OECD Guideline 404 - Acute Dermal Irritation/Corrosion
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Animal Selection: Use healthy young adult albino rabbits.

Preparation: About 24 hours before the test, clip the fur from the dorsal area of the trunk of

the animal.

Application: Apply 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance to a small area

(approx. 6 cm²) of skin under a gauze patch.

Exposure: Expose the skin to the substance for a set duration, typically 4 hours.

Observation and Scoring: After patch removal, score the skin for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

Classification: The mean scores for erythema and edema are used to determine the irritation

category according to a standardized classification system (e.g., GHS).

Sensitization Potential
Skin sensitization is an allergic reaction that occurs after repeated exposure to a substance.

The initial exposure induces an immune response, and subsequent exposures can trigger a

more severe inflammatory reaction.

Available Data
There are no predictive skin sensitization studies available for S-Methyl butanethioate.[1]

However, a risk assessment was conducted based on its chemical structure and expected

exposure levels. The chemical structure does not indicate a likelihood of reacting with skin

proteins, a key event in sensitization.[1] Acting conservatively due to the lack of data, the

exposure was compared to the non-reactive Dermal Sensitisation Threshold (DST). The

conclusion is that S-Methyl butanethioate does not present a safety concern for skin

sensitization at current declared use levels.[1]
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Endpoint Method Result Conclusion Source

Skin

Sensitization

In silico/DST

Analysis

Exposure is

below the DST

No safety

concerns at

current use

levels

[1]

Causality and Standard Experimental Protocol
The modern standard for sensitization testing is the Local Lymph Node Assay (LLNA),

described in OECD Guideline 429. This method avoids the subjective scoring of skin reactions

and instead measures a key mechanistic event: the proliferation of lymphocytes in the lymph

nodes draining the application site. An increase in proliferation indicates that the substance has

triggered an immune response characteristic of a sensitizer.

Protocol: OECD Guideline 429 - Skin Sensitisation: Local Lymph Node Assay (LLNA)

Animal Selection: Use mice (e.g., CBA/Ca or CBA/J strain).

Application: Apply the test substance (in a suitable vehicle) to the dorsal surface of each ear

for three consecutive days. A control group receiving only the vehicle is also used.

Proliferation Measurement: On day 6, inject the mice with a radiolabeled marker (e.g., ³H-

methyl thymidine) that is incorporated into the DNA of dividing cells.

Sample Collection: Five hours after the injection, humanely euthanize the animals and

excise the draining auricular lymph nodes.

Analysis: Prepare a single-cell suspension from the lymph nodes and measure the amount

of radiolabel incorporated.

Endpoint: Calculate a Stimulation Index (SI) by dividing the average radiolabel incorporation

in the test group by the average in the vehicle control group. An SI of 3 or greater is typically

considered a positive result, indicating the substance is a skin sensitizer.

Genotoxicity Assessment
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Genotoxicity tests are designed to detect substances that can cause damage to DNA and

chromosomes. Such damage can potentially lead to cancer or heritable defects. A standard

battery of tests includes an assay for gene mutation in bacteria and an in vitro test for

chromosomal damage in mammalian cells.

Available Data
S-Methyl butanethioate has been evaluated in a battery of genotoxicity tests and was found to

be non-genotoxic.[1]

Endpoint
Test
System

Metabolic
Activation

Result Conclusion Source

Gene

Mutation

Ames test (S.

typhimurium)

With and

Without S9
Negative

Not

Mutagenic
[1]

Chromosoma

l Damage

In vitro

Micronucleus

Test (Human

Lymphocytes)

With and

Without S9
Negative

Not

Clastogenic
[1]

General

Genotoxicity

BlueScreen

Assay

With and

Without S9
Negative

Not

Genotoxic
[1]

Causality and Standard Experimental Protocol
The bacterial reverse mutation test, or Ames test (OECD Guideline 471), is the cornerstone of

genotoxicity screening. It uses specialized strains of Salmonella typhimurium that have a pre-

existing mutation rendering them unable to synthesize a specific amino acid (histidine). They

cannot grow in a histidine-free medium. The test evaluates whether the chemical can cause a

reverse mutation, allowing the bacteria to grow again.[6] The inclusion of a liver enzyme extract

(S9) mimics mammalian metabolism to detect substances that become genotoxic only after

being metabolized.[6]

The in vitro micronucleus test (OECD Guideline 487) assesses chromosomal damage. Cells

treated with a clastogenic agent may fail to properly segregate chromosomes during cell

division, resulting in small, secondary nuclei (micronuclei) in the daughter cells.[1]
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Workflow for Genotoxicity Screening

Standard Genotoxicity Test Battery

Test Conditions

Interpretation

Test 1: Bacterial Reverse Mutation
(Ames Test, OECD 471)

Without Metabolic
Activation (-S9)

With Metabolic
Activation (+S9)

Test 2: In Vitro Chromosomal Damage
(Micronucleus Test, OECD 487)

Analyze Results
(Revertant colonies, micronuclei frequency)

Overall Conclusion
on Genotoxic Potential

Click to download full resolution via product page

Caption: Standard workflow for an initial genotoxicity assessment.

Repeated Dose Toxicity
While acute tests assess the effects of a single high dose, repeated dose toxicity studies

evaluate the potential hazards of long-term, lower-level exposures.

Available Data
There are no specific repeated dose toxicity studies available for S-Methyl butanethioate.[1]

In such data-poor situations, the Threshold of Toxicological Concern (TTC) approach is often

used for risk assessment, particularly for substances with low expected exposure like
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flavorings. The TTC is a human exposure threshold value below which there is a very low

probability of an appreciable risk to human health.

The total systemic exposure to S-Methyl butanethioate was determined to be below the TTC

for a Cramer Class I material (substances with simple chemical structures and efficient

metabolic pathways suggesting low toxicity).[1] Therefore, under current use levels, it is not

considered a concern for repeated dose toxicity.[1]

Other Toxicological Endpoints
Carcinogenicity: S-Methyl butanethioate is not listed as a probable, possible, or confirmed

human carcinogen by IARC, NTP, or OSHA.

Reproductive Toxicity: No specific data is available. The risk assessment relies on the TTC

concept, with exposure levels below the threshold of concern.[1]

Phototoxicity: Based on UV/Vis absorption spectra, the molecule does not absorb light in the

range that would cause phototoxicity or photoallergenicity.[1]

Conclusion
The available toxicological data for S-Methyl butanethioate indicate that while it is a

flammable liquid that can cause skin, eye, and respiratory irritation, it does not present a

concern for genotoxicity or skin sensitization at current use levels.[1][4] For endpoints lacking

specific experimental data, such as repeated dose and reproductive toxicity, risk assessments

based on the Threshold of Toxicological Concern (TTC) conclude a low risk due to the minimal

expected human exposure. This profile suggests that with appropriate industrial hygiene

measures and control of exposure, S-Methyl butanethioate can be handled safely.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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